Cas no 2172109-72-5 (methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate)

• Product Name: methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate
• CAS No: 2172109-72-5
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 5922737
• PubChem ID: 165524664
• Update Time: 2025-06-14

methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate
• 2172109-72-5
• EN300-1450286
• methyl 4-[1-(ethoxycarbonyl)-3-oxocyclobutyl]benzoate

• Inchi： 1S/C15H16O5/c1-3-20-14(18)15(8-12(16)9-15)11-6-4-10(5-7-11)13(17)19-2/h4-7H,3,8-9H2,1-2H3
• InChI Key： MUHRMYJFQWESFF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC(C(=O)OC)=CC=2)CC(C1)=O)=O

Computed Properties

• Exact Mass: 276.09977361g/mol
• Monoisotopic Mass: 276.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7Ų

Additional information on methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate

Comprehensive Overview of Methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate (CAS No. 2172109-72-5)

Methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate (CAS No. 2172109-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, characterized by a cyclobutyl ring and carbonyl functionalities, is a versatile intermediate in synthetic chemistry. Its molecular structure combines a benzoate core with an ethoxycarbonyl group, making it a valuable building block for drug discovery and material science.

In recent years, the demand for high-purity intermediates like methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers are particularly interested in its role in designing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in oncology and neurodegenerative disease research. The compound’s 3-oxocyclobutyl moiety also aligns with trends in ring-strain engineering, a strategy employed to enhance drug potency and selectivity.

From a synthetic perspective, CAS No. 2172109-72-5 exemplifies the growing focus on sustainable chemistry. Its synthesis often involves catalyzed cross-coupling reactions or microwave-assisted techniques, reflecting industry shifts toward greener methodologies. Analytical studies highlight its stability under controlled conditions, with HPLC and NMR data confirming its high purity—a critical factor for regulatory compliance in pharmaceutical applications.

The compound’s benzoate ester functionality has also sparked interest in polymeric materials, where it serves as a monomer for biodegradable plastics. This aligns with global initiatives to reduce microplastic pollution, a frequently searched environmental concern. Additionally, its ketone group offers reactivity for click chemistry applications, a trending area in biomaterial development.

For researchers sourcing methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate, key considerations include storage conditions (typically -20°C under inert gas) and solubility profiles (favors polar aprotic solvents). These practical insights address common queries from synthetic chemists, as evidenced by search engine analytics. Furthermore, its CAS registry number (2172109-72-5) ensures precise identification across regulatory databases, mitigating risks of compound misidentification—a recurrent challenge in chemical procurement.

In conclusion, methyl 4-1-(ethoxycarbonyl)-3-oxocyclobutylbenzoate represents a convergence of cutting-edge research themes: from targeted drug delivery to eco-friendly materials. Its multifaceted utility underscores why this compound remains a subject of active investigation, with patent filings and journal citations steadily increasing. As the scientific community prioritizes molecular diversity and functional group compatibility, compounds like CAS No. 2172109-72-5 will continue to play pivotal roles in innovation pipelines.